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Compound of Interest

Compound Name:
2,5-Dimethoxy-4-

propylamphetamine

CAS No.: 63779-88-4

Cat. No.: B12754582

Get Quote

Proper disposal of 2,5-Dimethoxy-4-propylamphetamine (DOPr), a potent psychedelic

compound of the DOx family, is a critical component of laboratory safety and regulatory

compliance. As a controlled substance in many jurisdictions, its disposal must be handled with

stringent adherence to legal and safety protocols to prevent environmental contamination and

potential misuse. Researchers and laboratory personnel must consult their institution's

Environmental Health and Safety (EHS) department and follow all local, state, and federal

regulations.

The primary and mandated method for the disposal of controlled substances like DOPr is

through a licensed hazardous waste disposal company or a DEA-registered reverse distributor

in the United States.[1] Under no circumstances should this chemical be disposed of in

standard laboratory waste, sinks, or trash.[1]

Pre-Disposal Safety and Handling
Before preparing DOPr for disposal, it is imperative to consult the substance's Safety Data

Sheet (SDS). Appropriate Personal Protective Equipment (PPE), including gloves, safety
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glasses or goggles, and a lab coat, must be worn at all times to prevent accidental exposure.[1]

[2] All handling should occur in a well-ventilated area or a chemical fume hood.[1]

Quantitative Data Summary
The following table summarizes key information regarding the properties and disposal

considerations for 2,5-Dimethoxy-4-propylamphetamine.

Parameter Data Source / Reference

Chemical Name
2,5-Dimethoxy-4-

propylamphetamine (DOPr)
PiHKAL, Shulgin

Chemical Formula C₁₄H₂₃NO₂ [3]

Molar Mass 237.343 g/mol [3]

Typical Oral Dose 2.5 - 5 mg [3]

Duration of Action 20 - 30 hours [3]

Legal Status (Examples) CA: Schedule I; UK: Class A [3]

Primary Disposal Method
Licensed Hazardous Waste

Disposal / Reverse Distributor
[1]

Forbidden Disposal Routes
Sink, Regular Trash, Standard

Chemical Waste
[1]

Step-by-Step Protocol for Compliant Disposal
The disposal of DOPr must be a documented and controlled process. The following protocol

outlines the necessary steps for ensuring compliance and safety.

Consult Institutional Policy: Before initiating disposal, review your organization's specific

procedures for controlled substances and hazardous chemical waste. Contact your

Environmental Health and Safety (EHS) department for guidance.

Segregation and Labeling:

Secure the DOPr in a sealed, clearly labeled, and appropriate container.
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The label must be unambiguous. Use wording such as: "HAZARDOUS WASTE -

CONTROLLED SUBSTANCE FOR DISPOSAL" along with the full chemical name.

Documentation and Record Keeping:

Maintain meticulous records of the substance from acquisition to disposal.

For disposal, complete all required institutional and regulatory forms. In the U.S., this may

involve a DEA Form 222 for transfer to a reverse distributor.[1]

Keep copies of all disposal records for a minimum of two years, or as required by law.[1]

Arrange for Professional Disposal:

Contact your institution's EHS department to schedule a pickup by a licensed hazardous

waste contractor or a DEA-registered reverse distributor.

Do not attempt to transport the chemical off-site yourself.

Packaging and Transfer:

Package the labeled container according to the specific instructions provided by the EHS

department and the disposal contractor.[1]

Ensure the transfer of the material is witnessed and documented as per your institution's

policy.[1]

Decontamination of Empty Containers:

For minute, non-recoverable amounts of DOPr remaining in a vial after a procedure, follow

your institution's guidelines for trace chemical waste.[1] This typically involves rinsing the

container multiple times with an appropriate solvent.

Collect the rinse aid as hazardous waste for proper disposal. Do not pour it down the

drain.

Disposal Workflow Diagram
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The following diagram illustrates the mandatory workflow for the proper disposal of 2,5-
Dimethoxy-4-propylamphetamine in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the compliant disposal of DOPr.

Logical Relationship of Disposal Options
This diagram outlines the decision-making process for handling waste containing DOPr,

emphasizing the prohibited and required paths.
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Caption: Decision logic for DOPr waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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